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Compound of Interest

Compound Name: (~13~C_3 )Propane-1,2,3-triol

Cat. No. B120658

For Researchers, Scientists, and Drug Development Professionals

Introduction

(*3Cs)Propane-1,2,3-triol, also known as 13Cs-labeled glycerol, is a stable isotope-labeled form
of glycerol. It is a powerful tool in metabolic research, particularly in the field of 13C Metabolic
Flux Analysis (MFA). By replacing the standard 12C carbon atoms with the heavier, non-
radioactive 13C isotope, researchers can trace the metabolic fate of glycerol through various
biochemical pathways. This allows for the precise quantification of metabolic fluxes and
provides deep insights into cellular physiology and disease states. This guide provides a
comprehensive overview of its properties, applications, and detailed experimental protocols.

Chemical and Physical Properties

The fundamental properties of (*3Cs)Propane-1,2,3-triol are summarized in the table below. The
incorporation of three 13C atoms results in a higher molecular weight compared to its unlabeled
counterpart.
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Property Value Reference
CAS Number 63346-81-6 [11[2]
Molecular Formula 13C3Hs03 [1][2]
Molecular Weight 95.07 g/mol [11[2]
IUPAC Name (1,2,3-13Cs)propane-1,2,3-triol [1]

Glycerol-13Cs, 1,2,3-
Synonyms ) [1]
Propanetriol-13Cs

Purity Typically =98% [2]

Isotopic Enrichment Typically =299 atom % 13C

Metabolic Pathway and Applications

(33Cs)Propane-1,2,3-triol serves as a valuable tracer for central carbon metabolism. Once
introduced into a biological system, it is phosphorylated to glycerol-3-phosphate, which is then
oxidized to dihydroxyacetone phosphate (DHAP), a key intermediate in glycolysis. By tracking
the distribution of the 13C label in downstream metabolites, researchers can elucidate the
activity of several critical pathways.

Key Applications:

o Metabolic Flux Analysis (MFA): Quantifying the rates of metabolic reactions within a cell to
understand cellular physiology.

o Gluconeogenesis: Tracing the pathway of glycerol to glucose synthesis, particularly in
tissues like the liver.

e Glycolysis and the Pentose Phosphate Pathway: Determining the relative fluxes through
these core metabolic pathways.

o Glycerolipid Synthesis: Investigating the dynamics of lipid metabolism.

» Drug Development: Evaluating the mechanism of action of therapeutic agents that target
metabolic pathways.
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Below is a diagram illustrating the entry of (:3Cs)Propane-1,2,3-triol into central carbon
metabolism.
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Labeled Cell Culture

Wash with ice-cold PBS
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Vortex and Incubate at -20°C

Natural Abundance Correction

'

Corrected Labeling Patterns

Centrifuge at 14,000 x g, 4°C

Collect supernatant
(Metabolite Extract)

Proceed to Analysis

Click to download full resolution via product page

Computational Flux Modeling

Metabolic Flux Map

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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